Cas no 14668-29-2 (2-Methanesulfonyl-2-Methylpropanenitrile)

• Product Name: 2-Methanesulfonyl-2-Methylpropanenitrile
• CAS No: 14668-29-2
• MF: C₅H₉NO₂S
• MW: 147.1954600811
• MDL: MFCD16766457
• CID: 199819
• PubChem ID: 3014848
• Update Time: 2025-08-04

2-Methanesulfonyl-2-Methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,2-methyl-2-(methylsulfonyl)-
• 2-methyl-2-(methylsulfonyl)propanenitrile
• 2-methyl-2-methylsulfonylpropanenitrile
• 2-Methanesulfonyl-2-Methylpropanenitrile
• 2-Methanesulfonyl-2-Methylpropanenitrile(WX630100)
• MFCD16766457
• SCHEMBL13278474
• 14668-29-2
• AKOS011762722
• Propanenitrile, 2-methyl-2-(methylsulfonyl)-
• CS-0046954
• EN300-622269
• AS-39714
• SY125144
• MPXOEOMIERYCLI-UHFFFAOYSA-N
• Z991513518
• methyl-2-(methylsulfonyl)propionitrile
• DTXSID00163442
• DB-150070

• MDL： MFCD16766457
• Inchi： 1S/C5H9NO2S/c1-5(2,4-6)9(3,7)8/h1-3H3
• InChI Key： MPXOEOMIERYCLI-UHFFFAOYSA-N
• SMILES： S(C)(C(C#N)(C)C)(=O)=O

Computed Properties

• Exact Mass: 147.03547
• Monoisotopic Mass: 147.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 66.3Ų

Experimental Properties

• PSA: 57.93

Additional information on 2-Methanesulfonyl-2-Methylpropanenitrile

Recent Advances in the Study of 2-Methanesulfonyl-2-Methylpropanenitrile (CAS: 14668-29-2)

2-Methanesulfonyl-2-Methylpropanenitrile (CAS: 14668-29-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique sulfonyl and nitrile functional groups, has been the subject of recent studies due to its potential applications in drug discovery and development. Researchers have been exploring its reactivity, stability, and biological activity to harness its properties for therapeutic purposes.

Recent studies have focused on the synthesis and optimization of 2-Methanesulfonyl-2-Methylpropanenitrile, aiming to improve its yield and purity for pharmaceutical applications. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize the compound and confirm its structural integrity. These efforts are crucial for ensuring the reproducibility and scalability of its synthesis, which is essential for further preclinical and clinical studies.

In addition to its synthetic aspects, the biological activity of 2-Methanesulfonyl-2-Methylpropanenitrile has been investigated in various in vitro and in vivo models. Preliminary results suggest that this compound exhibits promising inhibitory effects on specific enzymatic targets, which are implicated in several disease pathways. For instance, its interaction with key proteins involved in inflammation and cancer has been a focal point of recent research, highlighting its potential as a lead compound for novel therapeutics.

Furthermore, the pharmacokinetic and toxicological profiles of 2-Methanesulfonyl-2-Methylpropanenitrile are being evaluated to assess its suitability for further development. Studies have indicated that the compound possesses favorable absorption and distribution properties, although its metabolic stability and potential toxicity require further investigation. These findings are critical for guiding the design of future analogs with improved efficacy and safety profiles.

The integration of computational modeling and high-throughput screening has also played a pivotal role in understanding the structure-activity relationships (SAR) of 2-Methanesulfonyl-2-Methylpropanenitrile. By leveraging these tools, researchers have identified key structural modifications that enhance its binding affinity and selectivity towards target proteins. This approach has accelerated the discovery of derivatives with optimized pharmacological properties.

In conclusion, the ongoing research on 2-Methanesulfonyl-2-Methylpropanenitrile (CAS: 14668-29-2) underscores its potential as a valuable scaffold in drug discovery. The compound's unique chemical properties and biological activity make it a promising candidate for the development of new therapeutic agents. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and exploring its applications in treating various diseases. The insights gained from these efforts will contribute significantly to the advancement of chemical biology and pharmaceutical sciences.